Cas no 122-05-4 (Pyrazine-2,5-dicarboxylic acid)

• Product Name: Pyrazine-2,5-dicarboxylic acid
• CAS No: 122-05-4
• MF: C₆H₄N₂O₄
• MW: 168.106961250305
• MDL: MFCD01630902
• CID: 166690
• PubChem ID: 255280
• Update Time: 2025-04-19

Pyrazine-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2,5-dicarboxylic acid
• 2,5-Pyrazinedicarboxylicacid
• AKOS 90686
• 2,5-PYRAZINE-DIACID
• 2,5-PYRAZINEDICARBOXYLIC
• PYRAZINEDICARBOXYLIC-2,5 ACID
• 2,5-PYRAZINE DICARBOXYLIC ACID
• Low Abundance RNA Quantification Kit
• Z1201621139
• BCP23297
• AKOS000279924
• TS-00145
• GMIOYJQLNFNGPR-UHFFFAOYSA-N
• NSC80650
• J-004753
• EN300-150129
• MFCD00216919
• MFCD01630902
• DTXSID30292178
• J-524073
• SY022756
• SCHEMBL70035
• FT-0651882
• 205692-63-3
• 2,5-Pyrazinedicarboxylic acid
• SB10620
• AMY24905
• PB32256
• 122-05-4
• CS-M0630
• NSC-80650
• DB-030295

• MDL： MFCD01630902
• Inchi： 1S/C6H4N2O4/c9-5(10)3-1-7-4(2-8-3)6(11)12/h1-2H,(H,9,10)(H,11,12)
• InChI Key： GMIOYJQLNFNGPR-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C(=O)O)=CN=1)=O

Computed Properties

• Exact Mass: 168.01700
• Monoisotopic Mass: 168.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 255-260℃ lit.
• Boiling Point: 466.5°C at 760 mmHg
• Flash Point: 236.0±28.7 °C
• Refractive Index: 1.638
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 100.38000
• LogP: -0.12700
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Pyrazine-2,5-dicarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives
• Natural Products and Extracts Flavors and Fragrances Fragrance
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients